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Compound of Interest

Compound Name:
[Asp371]-Tyrosinase (369-377),

human

Cat. No.: B612788 Get Quote

Technical Support Center: [Asp371]-Tyrosinase
(369-377) Peptide
This guide provides troubleshooting advice and answers to frequently asked questions

regarding solubility issues with the synthetic human [Asp371]-Tyrosinase (369-377) peptide

(Sequence: Tyr-Met-Asp-Gly-Thr-Met-Ser-Gln-Val).

Frequently Asked Questions (FAQs)
Q1: What is the [Asp371]-Tyrosinase (369-377) peptide?

A1: This nonapeptide (YMDGTMSQV) is a naturally occurring antigenic peptide derived from

the human tyrosinase protein.[1][2][3][4] It is formed by the post-translational modification of

asparagine (N) at position 371 to aspartic acid (D).[1][2][4][5] This peptide is a target for

cytotoxic T lymphocytes (CTLs) and is studied in the context of melanoma immunotherapy.[1]

[2][6]

Q2: I'm having trouble dissolving the lyophilized peptide. What is the recommended starting

solvent?

A2: For most peptides, the recommended starting solvent is sterile, distilled water.[7] The

[Asp371]-Tyrosinase (369-377) peptide has an overall negative charge at neutral pH due to the

aspartic acid residue and the C-terminal carboxyl group. Therefore, it should be soluble in
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aqueous solutions.[7][8] Some suppliers have specifically tested and confirmed its solubility in

water.[1][9][10]

Q3: My peptide isn't dissolving in water. What should I do next?

A3: If solubility in water is poor, the issue may be related to pH. Since this is an acidic peptide

(net negative charge), its solubility is expected to increase in a slightly basic buffer.[8] Try

dissolving the peptide in a small amount of a volatile basic solution like 0.1 M ammonium

bicarbonate or a dilute ammonium hydroxide solution, and then dilute it to your desired

concentration with water or buffer.[11][12] Always test with a small amount of the peptide first.

[7][8]

Q4: Can I use an organic solvent like DMSO?

A4: Yes, but with caution. While Dimethyl sulfoxide (DMSO) is an excellent solvent for many

hydrophobic or neutral peptides, it can cause oxidation of methionine (Met) residues.[11] Since

the [Asp371]-Tyrosinase (369-377) sequence contains two methionine residues, prolonged

exposure to DMSO should be avoided.[5] If an organic solvent is necessary, consider using

Dimethylformamide (DMF) or acetonitrile.[7][11][13] If you must use DMSO, dissolve the

peptide in a minimal amount and then slowly add the solution dropwise to a stirring aqueous

buffer to reach the final concentration.[11]

Q5: How should I store the peptide solution?

A5: Once in solution, it is recommended to create aliquots to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or below.[7] For peptides containing methionine, like this

one, storing under an oxygen-free atmosphere can help prevent oxidation.[7]

Troubleshooting Guide
This section provides a systematic approach to resolving solubility issues with your peptide.

Initial Solubility Test
Before dissolving the entire batch, it is critical to perform a solubility test on a small portion of

the lyophilized peptide.[8] This prevents the potential loss of valuable material.
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Solubility Troubleshooting Workflow
If you encounter issues, follow the decision-making workflow below.

Peptide Solubility Troubleshooting Workflow

Aqueous Approach (Recommended First)

pH Adjustment (For Acidic Peptides)

Organic Solvent (Use with Caution)

Start: Lyophilized Peptide

1. Add sterile dH2O or PBS (pH 7.4).
 Vortex gently.

2. Sonicate in a water bath
 for 5-10 minutes.

Dissolved?

3. Add a few drops of 0.1M
 Ammonium Bicarbonate.

Vortex.

No

Success: Peptide Solubilized.
Aliquot and store at -20°C.

Yes

Dissolved?

4. Dissolve in minimal DMF.
(Avoid DMSO due to Met oxidation)

No

Yes5. Slowly add dropwise to
stirring aqueous buffer.

Precipitate forms?

No

Limit of solubility reached.
Consider a lower concentration.

Yes
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Caption: Step-by-step workflow for troubleshooting peptide solubility.

Quantitative Solubility Data
While specific quantitative data for this exact peptide is limited in public literature, the following

table provides general guidelines for solvents based on peptide characteristics.

Solvent System
Peptide Type Best
Suited For

Concentration
Range (Typical)

Notes for [Asp371]-
Tyrosinase (369-
377)

Sterile Water / PBS

(pH 7.4)

Short, charged

(acidic/basic) peptides
1-10 mg/mL

Recommended

starting point. Should

be effective due to the

Asp residue.[7][8]

Ammonium

Bicarbonate (0.1 M)

Acidic peptides (net

negative charge)
1-5 mg/mL

Recommended

second step.

Increases pH,

enhancing solubility of

acidic peptides.[11]

Acetic Acid (10% aq.)
Basic peptides (net

positive charge)
1-5 mg/mL

Not recommended for

this peptide.

DMSO, DMF,

Acetonitrile

Hydrophobic, neutral

peptides
Up to 50 mg/mL

Use with caution.

DMF is preferred over

DMSO to prevent

oxidation of the two

Met residues.[7][11]

Experimental Protocols
Protocol 1: Standard Solubilization of [Asp371]-
Tyrosinase (369-377)
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Preparation: Bring the lyophilized peptide vial to room temperature before opening to prevent

condensation.

Calculation: Determine the volume of solvent required to achieve your desired stock

concentration (e.g., for 1 mg of peptide to make a 1 mg/mL stock, add 1 mL of solvent).

Initial Dissolution: Aseptically add the calculated volume of sterile distilled water or 1x PBS

(pH 7.4) to the vial.

Mixing: Gently vortex the vial for 30-60 seconds. Avoid vigorous shaking to prevent

aggregation.

Enhancement (if needed): If the peptide is not fully dissolved, place the vial in a sonicator

water bath for 5-10 minutes.[8][13]

Final Check: Visually inspect the solution for any particulate matter. If undissolved particles

remain, proceed to the pH adjustment or organic solvent protocols.

Filtration & Storage: Once dissolved, filter the solution through a 0.22 µm sterile filter if

required for your application. Aliquot the solution into low-protein-binding tubes and store at

-20°C.

Protocol 2: Peptide Quantification using UV
Spectroscopy
Accurate concentration is vital for experimental success. UV spectroscopy can be used,

leveraging the tyrosine (Tyr) residue in the sequence.

Blank Measurement: Use the same solvent/buffer the peptide is dissolved in to zero the

spectrophotometer at 280 nm.

Sample Measurement: Measure the absorbance of the peptide solution at 280 nm (A280).

Calculation: Use the Beer-Lambert law to calculate the concentration:

Concentration (M) = A280 / (ε × l)
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Where:

A280 is the measured absorbance.

ε (Molar Extinction Coefficient) for a peptide containing one tyrosine is ~1490 M⁻¹cm⁻¹.

l is the path length of the cuvette (typically 1 cm).

Convert to mg/mL: Concentration (mg/mL) = Concentration (M) × Molecular Weight ( g/mol )

/ 1000.

The molecular weight of [Asp371]-Tyrosinase (369-377) is approximately 1031.2 g/mol .[1]

Associated Biological Pathway
The tyrosinase protein, from which this peptide is derived, is the rate-limiting enzyme in

melanogenesis, the pathway responsible for melanin pigment production.[14][15][16]

Understanding this pathway can provide context for the peptide's use in immunological and

dermatological research.
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Caption: Role of Tyrosinase in the melanogenesis signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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